Cas no 906673-24-3 (Crisaborole)

Crisaborole (an-2728) is a potent PDE4 and cytokine release inhibitor with an IC50 value of 0.49 μ M

Crisaborole structure

Product Name:Crisaborole

CAS No:906673-24-3

Molecular Formula:C₁₄H₁₀BNO₃

Molecular Weight:251.045103549957

MDL:MFCD17169940

CID:831174

PubChem ID:44591583

Crisaborole Properties

Names and Identifiers

- 4-((1-Hydroxy-1,3-dihydrobenzo[c][1,2]oxaborol-5-yl)oxy)benzonitrile
- AN-2728
- 4-((1-Hydroxy-1,3-dihydrobenzo-[c][1,2]oxaborol-5-yl)oxy)benzonitrile
- 4-[(1,3-dihydro-1-hydroxy-2,1-benzoxaborol-5-yl)oxy]Benzonitrile
- 5-(4-CYANOPHENOXY)-2,3-DIHYDRO-1-HYDROXY-2,1-BENZOXABOROLE
- AN 2728
- Crisaborole
- 5-(4-Cyanophenoxy)-1,3-dihydro-1-hydroxy-[2,1]-benzoxaborole
- AN2728
- Eucrisa
- Crisaborole topical ointment 2%
- Crisaborole (AN2728)
- Q2R47HGR7P
- AK102641
- 4-[(1-hydroxy-3H-2,1-benzoxaborol-5-yl)oxy]benzonitrile
- 4-[(1-hydroxy-1,3-dihydr
- 4-[(1-hydroxy-1,3-dihydro-2,1-benzoxaborol-5-
- 4-[(1,3-Dihydro-1-hydroxy-2,1-benzoxaborol-5-yl)oxy]benzonitrile (ACI)
- 4-[(1-Hydroxy-1,3-dihydro-2,1-benzoxaborol-5-yl)oxy]benzonitrile
- Staquis
- compound 5b [PMID: 19303290]
- CHEBI:134677
- 906673-25-4
- Eucrisa (TN)
- C90571
- Benzonitrile, 4-((1,3-dihydro-1-hydroxy-2,1-benzoxaborol-5-yl)oxy)-
- D11AH06
- TQP0866
- C14H10BNO3
- NCGC00345792-02
- CS-1057
- Crisaborole [USAN]
- Crisaborole (USAN/INN)
- CRISABOROLE [ORANGE BOOK]
- 5-(4-cyanophenoxy)-2,3-dihydro-1-hydroxy-2,1-benzoxaborole
- DB-078771
- 4-((1-Hydroxy-1,3-dihydrobenzo(c)(1,2)oxaborol-6-yl)oxy)benzonitrile
- BCP08677
- AS-70551
- NS00073519
- Crisaborole(AN-2728)?
- AKOS016005425
- Q21098894
- HY-10978
- 1073669-75-6
- 4-[(1-Hydroxy-1,3-dihydrobenzo[c][1,2]oxaborol-5-yl)oxy]benzonitrile
- EX-A1087
- DTXSID10238231
- NCGC00345792-04
- CHEMBL484785
- 4-(1-hydroxy-1,3-dihydrobenzo[c][1,2]oxaborol-5-yloxy)benzonitrile
- SCHEMBL595261
- CRISABOROLE [MI]
- 5-(4-cyanophenoxy)-1-hydroxy-2,1-benzoxaborole
- Crisaborole, >=98% (HPLC)
- D10873
- Crisaborole [USAN:INN]
- DB05219
- crisaborolum
- SY113089
- Crisaborole [INN]
- F51164
- C90670
- MFCD17169940
- GTPL9151
- USZAGAREISWJDP-UHFFFAOYSA-N
- compound 5b (PMID: 19303290)
- NCGC00345792-01
- AC-30331
- S5014
- 906673-24-3
- 4-[(1,3-dihydro-1-hydroxy-2,1-benzoxaborol-5-yl)oxy]benzonitrile
- SB16802
- CRISABOROLE [WHO-DD]
- crisaborol
- UNII-Q2R47HGR7P
- CCG-266972
- BRD-K43230258-001-01-4
- EN300-7359142
- 4-((1-hydroxy-1,3-dihydro-2,1-benzoxaborol-5-yl)oxy)benzonitrile
- BDBM50277665
- +Expand
- MDL： MFCD17169940
- InChIKey： USZAGAREISWJDP-UHFFFAOYSA-N
- Inchi： 1S/C14H10BNO3/c16-8-10-1-3-12(4-2-10)19-13-5-6-14-11(7-13)9-18-15(14)17/h1-7,17H,9H2
- SMILES： N#CC1C=CC(OC2C=C3C(B(OC3)O)=CC=2)=CC=1

Computed Properties

Exact Mass: 251.0753733g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 2
Monoisotopic Mass: 251.0753733g/mol
Heavy Atom Count: 19
Complexity: 361
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Topological Polar Surface Area: 62.5

Crisaborole Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00GUHI-10mg	5-(4-cyanophenoxy)-2,3-dihydro-1-hydroxy-2,1-benzoxaborole	906673-24-3	98%	10mg	$5.00	2024-04-20
A2B Chem LLC	AH85206-10mg	4-((1-Hydroxy-1,3-dihydrobenzo[c][1,2]oxaborol-5-yl)oxy)benzonitrile	906673-24-3	98%	10mg	$5.00	2024-05-20
abcr	AB440011-250 mg	4-((1-Hydroxy-1,3-dihydrobenzo[c][1,2]oxaborol-5-yl)oxy)benzonitrile; .	906673-24-3		250MG	€830.00	2023-07-18
Advanced ChemBlocks	L14960-1g	an-2728	906673-24-3	98%	1g	$70	2024-05-21
Ambeed	A203325-10mg	4-((1-Hydroxy-1,3-dihydrobenzo[c][1,2]oxaborol-5-yl)oxy)benzonitrile	906673-24-3	98%	10mg	$6.0	2024-05-30
Axon Medchem	3169-10 mg	Crisaborole	906673-24-3	99%	10mg	€60.00	2023-07-10
Chemenu	CM157600-25g	AN-2728	906673-24-3	98%	25g	$350	2021-08-05
ChemScence	CS-1057-10mg	Crisaborole	906673-24-3	96.55%	10mg	$55.0	2022-04-26
DC Chemicals	DC7815-100 mg	Crisaborole(AN-2728)	906673-24-3	>99%	100mg	$300.0	2022-02-28
eNovation Chemicals LLC	D572870-1G	an-2728	906673-24-3	97%	1G	$320	2022-06-08